Cas no 22177-06-6 (Pyrrolo[1,2-a]pyrazine,octahydro-6-methyl-)

Pyrrolo[1,2-a]pyrazine,octahydro-6-methyl- structure
22177-06-6 structure
Product Name:Pyrrolo[1,2-a]pyrazine,octahydro-6-methyl-
CAS No:22177-06-6
MF:C8H18Cl2N2
MW:213.147920131683
CID:250508
PubChem ID:90470369
Update Time:2025-04-19

Pyrrolo[1,2-a]pyrazine,octahydro-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrrolo[1,2-a]pyrazine,octahydro-6-methyl-
    • 6-METHYLOCTAHYDROPYRROLO[1,2-A]PYRAZINE DIHYDROCHLORIDE
    • 6-METHYLOCTAHYDROPYRROLO[1,2-A]PYRAZINEDIHYDROCHLORIDE
    • 22177-06-6
    • Inchi: 1S/C8H16N2.2ClH/c1-7-2-3-8-6-9-4-5-10(7)8;;/h7-9H,2-6H2,1H3;2*1H
    • InChI Key: CQLXUNZSBFKYHA-UHFFFAOYSA-N
    • SMILES: Cl.Cl.N12CCNCC1CCC2C

Computed Properties

  • Exact Mass: 212.0847040g/mol
  • Monoisotopic Mass: 212.0847040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 124
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 15.3Ų
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